Cas no 2228503-57-7 (4-(4-methoxypiperidin-4-yl)methylpyridine)
4-(4-methoxypiperidin-4-yl)methylpyridine Chemical and Physical Properties
Names and Identifiers
-
- 4-(4-methoxypiperidin-4-yl)methylpyridine
- 2228503-57-7
- EN300-1834906
- 4-[(4-methoxypiperidin-4-yl)methyl]pyridine
-
- Inchi: 1S/C12H18N2O/c1-15-12(4-8-14-9-5-12)10-11-2-6-13-7-3-11/h2-3,6-7,14H,4-5,8-10H2,1H3
- InChI Key: VXDSLJPGVAVAMY-UHFFFAOYSA-N
- SMILES: O(C)C1(CC2C=CN=CC=2)CCNCC1
Computed Properties
- Exact Mass: 206.141913202g/mol
- Monoisotopic Mass: 206.141913202g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 34.2Ų
4-(4-methoxypiperidin-4-yl)methylpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1834906-0.05g |
4-[(4-methoxypiperidin-4-yl)methyl]pyridine |
2228503-57-7 | 0.05g |
$983.0 | 2023-09-19 | ||
| Enamine | EN300-1834906-0.1g |
4-[(4-methoxypiperidin-4-yl)methyl]pyridine |
2228503-57-7 | 0.1g |
$1031.0 | 2023-09-19 | ||
| Enamine | EN300-1834906-0.25g |
4-[(4-methoxypiperidin-4-yl)methyl]pyridine |
2228503-57-7 | 0.25g |
$1078.0 | 2023-09-19 | ||
| Enamine | EN300-1834906-0.5g |
4-[(4-methoxypiperidin-4-yl)methyl]pyridine |
2228503-57-7 | 0.5g |
$1124.0 | 2023-09-19 | ||
| Enamine | EN300-1834906-1.0g |
4-[(4-methoxypiperidin-4-yl)methyl]pyridine |
2228503-57-7 | 1g |
$1172.0 | 2023-06-01 | ||
| Enamine | EN300-1834906-2.5g |
4-[(4-methoxypiperidin-4-yl)methyl]pyridine |
2228503-57-7 | 2.5g |
$2295.0 | 2023-09-19 | ||
| Enamine | EN300-1834906-5.0g |
4-[(4-methoxypiperidin-4-yl)methyl]pyridine |
2228503-57-7 | 5g |
$3396.0 | 2023-06-01 | ||
| Enamine | EN300-1834906-10.0g |
4-[(4-methoxypiperidin-4-yl)methyl]pyridine |
2228503-57-7 | 10g |
$5037.0 | 2023-06-01 | ||
| Enamine | EN300-1834906-1g |
4-[(4-methoxypiperidin-4-yl)methyl]pyridine |
2228503-57-7 | 1g |
$1172.0 | 2023-09-19 | ||
| Enamine | EN300-1834906-5g |
4-[(4-methoxypiperidin-4-yl)methyl]pyridine |
2228503-57-7 | 5g |
$3396.0 | 2023-09-19 |
4-(4-methoxypiperidin-4-yl)methylpyridine Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
Additional information on 4-(4-methoxypiperidin-4-yl)methylpyridine
Comprehensive Overview of 4-(4-Methoxypiperidin-4-yl)methylpyridine (CAS No. 2228503-57-7): Properties, Applications, and Research Insights
4-(4-Methoxypiperidin-4-yl)methylpyridine (CAS No. 2228503-57-7) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This heterocyclic molecule combines a pyridine ring with a methoxypiperidine moiety, making it a valuable intermediate for drug discovery and material science applications. The compound's molecular formula and precise weight are frequently searched by researchers, reflecting its growing importance in synthetic chemistry.
Recent trends in AI-assisted drug design and computational chemistry have increased interest in compounds like 4-(4-methoxypiperidin-4-yl)methylpyridine. Scientists are exploring its potential as a pharmacophore in central nervous system (CNS) targeting molecules, particularly for conditions like Parkinson's disease and neuropathic pain. The compound's lipophilicity and blood-brain barrier permeability parameters are hot topics in medicinal chemistry forums, with researchers comparing its properties to similar piperidine derivatives.
The synthesis of CAS 2228503-57-7 typically involves multi-step organic reactions, including nucleophilic substitution and reductive amination processes. Analytical techniques like HPLC purification and NMR characterization are crucial for verifying its purity, as discussed in recent publications. Many researchers search for synthetic protocols and spectroscopic data of this compound, indicating its experimental relevance.
In material science applications, the methoxypiperidine-pyridine hybrid structure shows promise as a ligand for metal-organic frameworks (MOFs) and catalysis systems. Its electron-donating properties and steric effects make it particularly interesting for designing asymmetric catalysts. These applications align with current interests in green chemistry and sustainable synthesis methods.
Quality control of 4-(4-methoxypiperidin-4-yl)methylpyridine requires strict monitoring of residual solvents and isomeric impurities, topics frequently addressed in analytical chemistry discussions. The compound's stability under various conditions and storage recommendations are common queries among laboratory professionals working with this material.
From a regulatory perspective, proper handling procedures and material safety data for CAS 2228503-57-7 are essential considerations. While not classified as hazardous, researchers emphasize the importance of proper ventilation and personal protective equipment when working with this compound in laboratory settings.
The future research directions for 4-(4-methoxypiperidin-4-yl)methylpyridine include exploring its structure-activity relationships in medicinal chemistry and investigating its potential in photoactive materials. These developments align with current scientific priorities in precision medicine and renewable energy technologies, making this compound a subject of ongoing investigation across multiple disciplines.
2228503-57-7 (4-(4-methoxypiperidin-4-yl)methylpyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)